Cas no 946665-04-9 (5-Bromo-2-(3-fluorophenoxy)aniline)

• Product Name: 5-Bromo-2-(3-fluorophenoxy)aniline
• CAS No: 946665-04-9
• MF: C₁₂H₉BrFNO
• MW: 282.108365774155
• CID: 4721120
• Update Time: 2023-08-16

5-Bromo-2-(3-fluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(3-FLUOROPHENOXY)ANILINE
• 5-Bromo-2-(3-fluorophenoxy)aniline

• Inchi： 1S/C12H9BrFNO/c13-8-4-5-12(11(15)6-8)16-10-3-1-2-9(14)7-10/h1-7H,15H2
• InChI Key： QJSGSCKBGHQRGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OC1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2